Cas no 903356-86-5 (N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is a structurally complex diamide derivative featuring a fluorophenyl and methylpiperazine moiety. Its design combines aromatic and heterocyclic components, suggesting potential applications in medicinal chemistry, particularly as an intermediate in drug discovery. The presence of the 4-fluorophenyl group may enhance binding affinity in biological targets, while the methylpiperazine segment could improve solubility and pharmacokinetic properties. The acetamido substituent offers a site for further functionalization. This compound is suited for research in receptor modulation or enzyme inhibition studies, where precise molecular interactions are critical. Its synthesis requires specialized expertise, ensuring high purity for rigorous experimental applications.

N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide structure

903356-86-5 structure

Product Name:N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

CAS No:903356-86-5

MF:C₂₃H₂₈FN₅O₃

MW:441.49852848053

CID:5494209

Update Time:2025-06-28

N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

- N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
- N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
- Inchi： 1S/C23H28FN5O3/c1-16(30)26-19-4-3-5-20(14-19)27-23(32)22(31)25-15-21(17-6-8-18(24)9-7-17)29-12-10-28(2)11-13-29/h3-9,14,21H,10-13,15H2,1-2H3,(H,25,31)(H,26,30)(H,27,32)
- InChI Key： AMLFMDNHJAKIQT-UHFFFAOYSA-N
- SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC(NC(=O)C)=C1)=O

N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2672-0424-2μmol	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2672-0424-5μmol	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2672-0424-10μmol	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2672-0424-20μmol	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2672-0424-1mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2672-0424-2mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2672-0424-3mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2672-0424-4mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2672-0424-5mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2672-0424-10mg	N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide	903356-86-5	90%+	10mg	$79.0	2023-05-16

N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Comprehensive Analysis of N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903356-86-5)

The compound N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide, identified by its CAS No. 903356-86-5, represents a sophisticated molecular entity with significant potential in pharmaceutical and biochemical research. This article delves into its structural characteristics, applications, and relevance in contemporary scientific discourse, addressing frequently searched queries and trending topics in the field.

Structurally, N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide features a unique combination of functional groups, including an acetamidophenyl moiety, a fluorophenyl ring, and a methylpiperazine unit. These components contribute to its distinct physicochemical properties, making it a subject of interest in drug discovery and development. Researchers often explore its potential as a scaffold for designing novel therapeutic agents, particularly in targeting specific enzyme pathways or receptor interactions.

In recent years, the scientific community has shown growing interest in compounds like 903356-86-5 due to their modular design, which allows for precise modifications to enhance bioavailability or selectivity. This aligns with the broader trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Users frequently search for terms such as "SAR optimization" or "fluorophenyl derivatives in drug design," highlighting the relevance of this compound in cutting-edge research.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases or metabolic disorders, topics that dominate academic and industrial research. The inclusion of a methylpiperazine group suggests possible interactions with central nervous system targets, a hypothesis supported by analogous compounds in clinical trials. This connection to CNS drug development further elevates its profile in search engine queries and AI-driven literature analyses.

From a synthetic perspective, N'-(3-acetamidophenyl)-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide exemplifies advancements in multi-step organic synthesis. Its preparation likely involves palladium-catalyzed couplings or nucleophilic substitutions, techniques frequently discussed in forums and publications. Keywords such as "piperazine-based synthesis" or "fluorophenyl amide coupling" reflect user curiosity about its manufacturing process, underscoring the need for detailed technical insights.

In conclusion, CAS No. 903356-86-5 embodies the intersection of innovative chemistry and therapeutic potential. Its structural complexity and applicability to trending research areas ensure its prominence in scientific literature and digital searches. By addressing both foundational knowledge and emerging trends, this analysis aims to serve as a authoritative resource for researchers and enthusiasts alike.